Cas no 75680-91-0 (Ethyl 4-(4-chlorophenyl)-1,3-thiazole-2-carboxylate)

• Product Name: Ethyl 4-(4-chlorophenyl)-1,3-thiazole-2-carboxylate
• CAS No: 75680-91-0
• MF: C₁₂H₁₀ClNO₂S
• MW: 267.731300830841
• MDL: MFCD06797356
• CID: 539163
• PubChem ID: 12577551
• Update Time: 2025-04-23

Ethyl 4-(4-chlorophenyl)-1,3-thiazole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-(4-chlorophenyl)thiazole-2-carboxylate
• 2-Thiazolecarboxylic acid, 4-(4-chlorophenyl)-, ethyl ester
• 4-(4-CHLORO-PHENYL)-THIAZOLE-2-CARBOXYLIC ACID ETHYL ESTER
• Ethyl 4-(4-chlorophenyl)-1,3-thiazole-2-carboxylate
• 4-(4-chlorophenyl)thiazole-2-carboxylic acid ethyl ester
• AB29611
• AG-L-24302
• CTK2G8765
• ethyl-2-[4-(4-chlorophenyl)]thiazolylcarboxylate
• ethylchlorophenylthiazolecarboxylate
• SureCN3612395
• ETHYL 4-(4-CHLOROPHENYL)-2-THIAZOLE CARBOXYLATE
• A865640
• CS-0061599
• RCSJMEGGOPRTDG-UHFFFAOYSA-N
• SY037192
• AKOS010644237
• W17439
• J-520929
• FT-0682946
• MFCD06797356
• 75680-91-0
• ETHYL4-(4-CHLOROPHENYL)THIAZOLE-2-CARBOXYLATE
• CF-0712
• SCHEMBL3612395
• DTXSID50503177
• DB-117516

• MDL： MFCD06797356
• Inchi： 1S/C12H10ClNO2S/c1-2-16-12(15)11-14-10(7-17-11)8-3-5-9(13)6-4-8/h3-7H,2H2,1H3
• InChI Key： RCSJMEGGOPRTDG-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=CSC(C(=O)OCC)=N1

Computed Properties

• Exact Mass: 267.0120774g/mol
• Monoisotopic Mass: 267.0120774g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 67.4Ų

Ethyl 4-(4-chlorophenyl)-1,3-thiazole-2-carboxylate Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazolecarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Thiazolecarboxylic acids and derivatives

Additional information on Ethyl 4-(4-chlorophenyl)-1,3-thiazole-2-carboxylate

Ethyl 4-(4-chlorophenyl)thiazole-2-carboxylate (CAS No. 75680-91-0): Properties, Applications, and Market Insights

Ethyl 4-(4-chlorophenyl)thiazole-2-carboxylate (CAS No. 75680-91-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This thiazole derivative features a 4-chlorophenyl group at the 4-position and an ethyl carboxylate moiety at the 2-position of the thiazole ring, making it a versatile intermediate for synthesizing biologically active molecules. Researchers are particularly interested in its potential as a building block for drug discovery, given the prevalence of thiazole-containing compounds in FDA-approved medications.

The compound's molecular structure contributes to its unique physicochemical properties. With a molecular formula of C12H10ClNO2S and a molecular weight of 267.73 g/mol, Ethyl 4-(4-chlorophenyl)thiazole-2-carboxylate typically appears as a white to off-white crystalline powder. Its chlorophenyl-thiazole core structure provides both lipophilic character and electronic diversity, which are valuable features in medicinal chemistry. The compound's solubility profile shows moderate solubility in common organic solvents like ethanol, methanol, and dimethyl sulfoxide (DMSO), while being poorly soluble in water.

In recent years, the demand for Ethyl 4-(4-chlorophenyl)thiazole-2-carboxylate has increased due to its applications in developing novel antimicrobial agents and anti-inflammatory drugs. The thiazole moiety is known to interact with various biological targets, and researchers are exploring modifications of this scaffold to create compounds with improved pharmacokinetic properties. Current studies focus on optimizing the 4-chlorophenyl substitution pattern to enhance binding affinity to specific enzymes or receptors.

The synthesis of Ethyl 4-(4-chlorophenyl)thiazole-2-carboxylate typically involves a multi-step process starting from 4-chlorobenzaldehyde. A common route includes the Hantzsch thiazole synthesis, where the aldehyde reacts with ethyl bromopyruvate and thioacetamide to form the thiazole ring. Recent advancements in green chemistry have led to improved synthetic methods with higher yields and reduced environmental impact, addressing growing concerns about sustainable chemical production.

Market analysis indicates steady growth for thiazole-based intermediates, with Ethyl 4-(4-chlorophenyl)thiazole-2-carboxylate being particularly sought after by contract research organizations (CROs) and pharmaceutical companies. The compound's price varies depending on purity (typically 95-99%) and quantity, with current market trends showing increased demand for high-purity batches suitable for preclinical studies. Regulatory aspects are also important, as proper documentation of CAS 75680-91-0 is required for international shipping and research compliance.

From a safety perspective, standard laboratory precautions should be observed when handling Ethyl 4-(4-chlorophenyl)thiazole-2-carboxylate. While not classified as highly hazardous, appropriate personal protective equipment (PPE) including gloves and safety glasses is recommended. The compound should be stored in a cool, dry place away from strong oxidizing agents, with attention to proper container labeling that includes both the chemical name and CAS number 75680-91-0.

Recent scientific literature highlights innovative applications of Ethyl 4-(4-chlorophenyl)thiazole-2-carboxylate in material science, particularly in the development of organic semiconductors and photovoltaic materials. The conjugated system of the thiazole ring combined with the electron-withdrawing chlorophenyl group creates interesting electronic properties that researchers are exploring for next-generation electronic devices. This expansion into materials science represents an exciting new direction for this versatile chemical building block.

Quality control of Ethyl 4-(4-chlorophenyl)thiazole-2-carboxylate typically involves analytical techniques such as HPLC, GC-MS, and NMR spectroscopy. Suppliers often provide certificates of analysis detailing purity levels and impurity profiles, which are crucial for research applications. The compound's stability under various conditions has been studied, with results showing good thermal stability up to approximately 200°C, making it suitable for various synthetic transformations.

Future research directions for Ethyl 4-(4-chlorophenyl)thiazole-2-carboxylate include exploring its potential in cancer therapeutics and neuroprotective agents. The thiazole core is present in several clinically used drugs, and modifications of this scaffold continue to yield promising candidates. Additionally, computational chemistry approaches are being employed to predict new derivatives of CAS 75680-91-0 that might exhibit enhanced biological activity or material properties.

For researchers sourcing Ethyl 4-(4-chlorophenyl)thiazole-2-carboxylate, it's important to verify suppliers' credentials and request detailed product specifications. The global market offers this compound from specialized chemical manufacturers, with options for custom synthesis and bulk quantities. Proper documentation including safety data sheets (SDS) should accompany all purchases to ensure regulatory compliance and safe handling in laboratory settings.